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Compound of Interest

Compound Name: ML171

Cat. No.: B113462

Researchers and drug development professionals handling ML171, a potent and selective
NADPH oxidase 1 (NOX1) inhibitor, must adhere to stringent disposal procedures to ensure
laboratory safety and environmental protection.[1][2][3][4] This guide provides essential, step-
by-step information for the proper disposal of ML171, aligning with standard laboratory safety
and chemical handling protocols.

Chemical and Physical Properties of ML171

Understanding the characteristics of ML171 is the first step toward its safe handling and

disposal.
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Property Value

Chemical Name 2-Acetylphenothiazine

Synonyms 2-APT, ML-171, NSC 57951, NSC 169669
CAS Number 6631-94-3

Molecular Formula C14H11NOS

Molecular Weight 241.31 g/mol

Appearance Dark yellow-orange powder

Soluble in DMSO (= 64 mg/mL); DMF (25

Solubilit
Y mg/mL); Ethanol (1 mg/mL)

Desiccate at -20°C. Stock solutions are stable
Storage
for up to 3 months at -20°C.

Data sourced from multiple chemical suppliers.[5][6][7]

Experimental Protocols: Handling and Preparation
of ML171 Solutions

While specific disposal experiments are not detailed in publicly available literature, safe
handling during experimental use is paramount to minimizing waste and ensuring safety.

Preparation of Stock Solutions:

o To prepare a stock solution, dissolve ML171 powder in an appropriate solvent such as
DMSO.[5][6]

o For example, to create a 10 mM stock solution, dissolve 2.41 mg of ML171 in 1 mL of
DMSO.

e Once prepared, it is recommended to aliquot the solution into smaller, single-use volumes to
prevent degradation from repeated freeze-thaw cycles.[1]
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» Store stock solutions at -20°C for up to one year, or at -80°C for up to two years for

maximum stability.[1]

Proper Disposal Workflow for ML171

The following workflow outlines the recommended procedure for the disposal of ML171 and its
associated waste. This process is designed to comply with general laboratory hazardous waste

guidelines.
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A logical workflow for the proper disposal of ML171 waste streams.

Step-by-Step Disposal Procedures

 |dentify Waste Streams: Separate ML171 waste into three main categories:
o Unused or Expired Solid ML171: The original powder form of the compound.

o Contaminated Solid Waste: Iltems such as personal protective equipment (gloves, lab
coats), pipette tips, and empty vials that have come into contact with ML171.
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o Liquid Waste: Unused stock solutions, experimental media containing ML171, and
rinsates from cleaning contaminated glassware.

e Segregate and Collect Waste:
o Solid Waste:

» Place unused or expired ML171 powder, along with any contaminated solid labware,
into a clearly labeled, puncture-resistant hazardous solid waste container.

» Ensure the container is sealed to prevent spillage or aerosolization.
o Liquid Waste:

» Collect all liquid waste containing ML171 in a designated, leak-proof, and chemically
compatible hazardous liquid waste container (e.g., a carboy).

» Since ML171 is typically dissolved in non-halogenated solvents like DMSO, it should be
collected in a container designated for non-halogenated organic solvent waste.[8] Do
not mix with halogenated solvent waste.

» The container must be clearly labeled with "Hazardous Waste," the full chemical name
"ML171 (2-Acetylphenothiazine),” the solvent (e.g., DMSO), and the approximate
concentration.

» Storage Prior to Disposal:

o Store all waste containers in a designated and secure waste accumulation area within the
laboratory.

o Liquid waste containers should be kept in secondary containment to prevent spills.
o Do not overfill waste containers; leave at least 10% headspace for expansion.[9]
» Final Disposal:

o Contact your institution's Environmental Health and Safety Office (EHSO) or equivalent
department to arrange for the pickup and disposal of the hazardous waste.[10]
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o Follow all institutional and local regulations for hazardous waste disposal. Never dispose
of ML171 or its contaminated materials in the regular trash or down the drain.[11]

By adhering to these procedures, researchers can ensure the safe and responsible disposal of
ML171, fostering a secure laboratory environment and upholding their commitment to
environmental stewardship. Always consult your institution's specific chemical hygiene plan and
the manufacturer's Safety Data Sheet (SDS) for the most comprehensive guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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